Methyl 4-(1-((tert-butoxycarbonyl)amino)cyclobutyl)benzoate

• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: methyl 4-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]benzoate
• InChI: InChI=1S/C17H23NO4/c1-16(2,3)22-15(20)18-17(10-5-11-17)13-8-6-12(7-9-13)14(19)21-4/h6-9H,5,10-11H2,1-4H3,(H,18,20)
• InChI Key: RXNVNVJTEJUGAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC1)C2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-(1-((tert-butoxycarbonyl)amino)cyclobutyl)benzoate is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-(1-((tert-butoxycarbonyl)amino)cyclobutyl)benzoic acid (15 g, 52 mmol) in dichloromethane (200 mL) and methanol (50 mL), cooled at 0° C., was added in a dropwise manner a 2 M solution of diazomethyl trimethylsilane in hexanes (28 mL, 57 mmol). The reaction mixture was stirred at room temperature for one hour before the addition, at 0° C., of acetic acid (10 mL). The mixture was washed with saturated aqueous sodium bicarbonate solution until the aqueous phase remained basic. The organic phase was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo, yielding the methyl 4-(1-((tert-butoxycarbonyl)amino)cyclobutyl)benzoate as a white crystalline solid (14.8 g, 93%). M.p.=90° C.; 400 MHz 1H NMR (DMSO-d6) δ: 7.91 (d, J=7.6 Hz, 2H), 7.74 (s, 1H), 7.50 (d, J=8.0 Hz, 2H), 3.84 (s, 3H), 2.38 (br.s, 4H), 2.1-1.9 (m, 1H), 1.85-1.7 (m, 1H), 1.32 (br.s, 9H); LCMS [M-tBu+H]: 250.

Synthesis routes and methods II

Procedure details